Cas no 2138216-78-9 (1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea)
1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 2138216-78-9
- EN300-703633
- 1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea
- 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea
-
- Inchi: 1S/C14H27N3O/c1-10(2)11(3)17-13(18)15-9-14-6-4-5-12(7-14)8-16-14/h10-12,16H,4-9H2,1-3H3,(H2,15,17,18)
- InChI Key: ALRKHYWZXNTPTQ-UHFFFAOYSA-N
- SMILES: O=C(NC(C)C(C)C)NCC12CCCC(CN1)C2
Computed Properties
- Exact Mass: 253.215412493g/mol
- Monoisotopic Mass: 253.215412493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 53.2Ų
1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703633-0.05g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-12 | |
| Enamine | EN300-703633-0.1g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-12 | |
| Enamine | EN300-703633-0.25g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-12 | |
| Enamine | EN300-703633-0.5g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-12 | |
| Enamine | EN300-703633-1.0g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-12 | |
| Enamine | EN300-703633-2.5g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-12 | |
| Enamine | EN300-703633-5.0g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-12 | |
| Enamine | EN300-703633-10.0g |
1-({6-azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea |
2138216-78-9 | 95.0% | 10.0g |
$5467.0 | 2025-03-12 |
1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea
Comprehensive Overview of 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea (CAS No. 2138216-78-9)
The compound 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea (CAS No. 2138216-78-9) is a structurally unique urea derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a 6-azabicyclo[3.2.1]octane core with a 3-methylbutan-2-yl substituent, creating a versatile scaffold for potential therapeutic applications. Researchers are particularly intrigued by its potential as a modulator of biological targets, given its ability to interact with specific enzyme systems and receptors.
In recent years, the demand for novel urea-based compounds has surged, driven by their utility in drug discovery and material science. The azabicyclo[3.2.1]octane moiety, a key feature of this molecule, is known for its conformational rigidity and bioisosteric properties, making it a valuable building block in medicinal chemistry. This compound’s CAS No. 2138216-78-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
One of the most discussed topics in the context of 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea is its potential role in addressing unmet medical needs. For instance, researchers are exploring its applicability in neurodegenerative diseases, given the azabicyclo scaffold’s historical success in central nervous system (CNS) drug development. Additionally, its urea linkage offers hydrogen-bonding capabilities, which are critical for enhancing binding affinity to biological targets.
The synthesis of CAS No. 2138216-78-9 involves multi-step organic transformations, often starting from readily available precursors like 6-azabicyclo[3.2.1]octane derivatives. Optimizing the yield and purity of this compound remains a focal point for chemists, as its structural complexity poses challenges in large-scale production. Recent advancements in catalytic methods and green chemistry have improved the efficiency of its synthesis, aligning with the growing emphasis on sustainable practices in the pharmaceutical industry.
From a commercial perspective, 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea is often categorized as a high-value intermediate. Its CAS number is frequently referenced in patent literature, underscoring its potential in proprietary drug formulations. Companies specializing in custom synthesis and contract research organizations (CROs) are actively offering this compound to support preclinical and clinical studies.
Another area of interest is the compound’s physicochemical properties, such as solubility, stability, and lipophilicity. These factors are critical for its pharmacokinetic profile and determine its suitability for oral or parenteral administration. Researchers are also investigating its metabolic pathways to identify potential metabolites and assess their biological activity. Such studies are essential for optimizing drug candidates derived from this urea-based scaffold.
In the realm of computational chemistry, CAS No. 2138216-78-9 has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict its binding modes with target proteins and guide the design of analogs with enhanced efficacy. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of this compound’s therapeutic potential.
Looking ahead, the scientific community anticipates broader applications for 1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea, particularly in personalized medicine and combination therapies. Its unique structure and functional versatility position it as a promising candidate for addressing complex diseases. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.
2138216-78-9 (1-({6-Azabicyclo[3.2.1]octan-5-yl}methyl)-3-(3-methylbutan-2-yl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)